Cas no 650596-63-7 (Octanoic acid, 3-amino-, ethyl ester, (3S)-)

Octanoic acid, 3-amino-, ethyl ester, (3S)- structure
650596-63-7 structure
Product Name:Octanoic acid, 3-amino-, ethyl ester, (3S)-
CAS No:650596-63-7
MF:C10H21NO2
MW:187.27924323082
CID:409123
PubChem ID:11263925
Update Time:2025-04-19

Octanoic acid, 3-amino-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 3-amino-, ethyl ester, (3S)-
    • ethyl (3S)-3-aminooctanoate
    • 650596-63-7
    • SCHEMBL3223213
    • DTXSID40460462
    • Inchi: 1S/C10H21NO2/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9H,3-8,11H2,1-2H3/t9-/m0/s1
    • InChI Key: CEDSNFJYOFAYHK-VIFPVBQESA-N
    • SMILES: O(CC)C(C[C@H](CCCCC)N)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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